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Introduction
2,6-Dimethyloctan-2-ol, widely known in the fragrance industry as Tetrahydromyrcenol, is a

tertiary alcohol valued for its clean, fresh, and floral-citrus aroma with lavender and lime

nuances.[1][2] Its stability and pleasant scent profile have made it a cornerstone ingredient in a

vast array of consumer products, from fine perfumes and personal care items to household

cleaners.[3][4] Beyond its olfactory contributions, this molecule serves as a valuable

intermediate in organic synthesis and a subject of study for structure-odor relationships.[1] This

guide provides an in-depth technical overview of 2,6-dimethyloctan-2-ol, covering its chemical

identity, physicochemical properties, synthesis methodologies, analytical characterization, and

safety profile, tailored for researchers, scientists, and drug development professionals.
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Accurate identification is paramount in scientific research and development. 2,6-
Dimethyloctan-2-ol is identified by several names and registry numbers across various

chemical databases. The primary CAS Registry Number is 18479-57-7.[5]

Identifier Value Source

CAS Number 18479-57-7 [5]

IUPAC Name 2,6-dimethyloctan-2-ol [6]

Common Synonyms
Tetrahydromyrcenol,

Tetrahydro muguol, Linacsol
[7]

Molecular Formula C₁₀H₂₂O [7][8]

Molecular Weight 158.28 g/mol [7][8]

InChI

InChI=1S/C10H22O/c1-5-

9(2)7-6-8-10(3,4)11/h9,11H,5-

8H2,1-4H3

[5]

InChIKey
WRFXXJKURVTLSY-

UHFFFAOYSA-N
[5]

SMILES CCC(C)CCCC(C)(C)O [9]

The physical and chemical properties of 2,6-dimethyloctan-2-ol are crucial for its application,

formulation, and synthesis. It is a colorless liquid with the following key properties:

Property Value Source

Boiling Point 197-201 °C [7][8]

Density 0.823 g/mL at 25 °C [7][8]

Refractive Index (n20/D) 1.4335 [7][8]

Flash Point 72 °C (161.6 °F) [1]

Vapor Pressure 9.3 Pa at 24 °C [7]

Solubility in Water 281.9 mg/L at 24 °C [7]
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Synthesis Methodologies
The industrial and laboratory-scale synthesis of 2,6-dimethyloctan-2-ol primarily relies on two

robust and versatile chemical transformations: catalytic hydrogenation of unsaturated

precursors and the Grignard reaction. The choice of method often depends on the availability of

starting materials, desired scale, and stereochemical considerations.

Catalytic Hydrogenation of Unsaturated Terpene
Alcohols
Catalytic hydrogenation is a widely employed industrial method for the synthesis of 2,6-
dimethyloctan-2-ol. This process involves the saturation of carbon-carbon double bonds in an

unsaturated precursor molecule using hydrogen gas in the presence of a metal catalyst.

Causality Behind Experimental Choices: The selection of the catalyst is critical for achieving

high yield and selectivity. Noble metal catalysts, particularly palladium on a carbon support

(Pd/C), are frequently used due to their high activity and efficiency in hydrogenating carbon-

carbon double bonds under relatively mild conditions.[10] The support material, such as

activated carbon, provides a high surface area for the catalyst, enhancing its activity and

allowing for easy recovery and reuse, which is a key principle of green chemistry.[1] The

reaction is typically carried out in a solvent like tetrahydrofuran (THF) or ethanol to ensure good

solubility of the reactants and facilitate mass transfer of hydrogen to the catalyst surface.[9]

Experimental Protocol: Hydrogenation of 2,6-Dimethyl-7-octen-2-ol (Dihydromyrcenol)

This protocol outlines the hydrogenation of the unsaturated precursor, dihydromyrcenol, to yield

2,6-dimethyloctan-2-ol.

Reactor Setup: A high-pressure reactor (autoclave or Parr shaker) is charged with 2,6-

dimethyl-7-octen-2-ol and a suitable solvent such as ethanol or tetrahydrofuran.

Catalyst Addition: A catalytic amount of 5% Palladium on Carbon (Pd/C) is carefully added to

the mixture. The catalyst loading is typically in the range of 1-5% by weight relative to the

substrate.

Hydrogenation: The reactor is sealed and purged several times with nitrogen gas to remove

air, followed by purging with hydrogen gas. The reactor is then pressurized with hydrogen to
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the desired pressure (e.g., 3-15 bar) and heated to the reaction temperature (e.g., 20-80 °C).

The reaction mixture is agitated vigorously to ensure efficient mixing and contact between

the reactants, catalyst, and hydrogen gas.

Reaction Monitoring: The progress of the reaction is monitored by observing the uptake of

hydrogen gas. The reaction is considered complete when hydrogen uptake ceases.

Work-up and Purification: After cooling the reactor to room temperature and carefully venting

the excess hydrogen, the reaction mixture is filtered to remove the Pd/C catalyst. The solvent

is then removed from the filtrate by rotary evaporation. The resulting crude product can be

purified by vacuum distillation to yield pure 2,6-dimethyloctan-2-ol.

Reaction Preparation

Hydrogenation Reaction Work-up & Purification

2,6-Dimethyl-7-octen-2-ol
(Substrate)

High-Pressure Reactor

Charge

Ethanol or THF
(Solvent)

Charge

5% Pd/C
(Catalyst) Charge

Pressurize with H₂

(3-15 bar)
Heat

(20-80 °C) Vigorous Agitation Filter to remove
Pd/C
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Catalytic Hydrogenation Workflow

Grignard Reaction
The Grignard reaction provides a powerful method for forming carbon-carbon bonds and is

particularly well-suited for the synthesis of tertiary alcohols like 2,6-dimethyloctan-2-ol. This

approach involves the reaction of a ketone with a Grignard reagent (an organomagnesium

halide).
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Causality Behind Experimental Choices: To synthesize 2,6-dimethyloctan-2-ol, the

retrosynthetic analysis points to two primary disconnection approaches: the reaction of 6-

methyl-2-heptanone with methylmagnesium bromide or the reaction of a suitable six-carbon

ketone with a bulkier Grignard reagent. The former is often preferred due to the commercial

availability and ease of handling of methylmagnesium bromide. The reaction must be carried

out under strictly anhydrous (moisture-free) conditions because Grignard reagents are highly

reactive towards protic solvents like water, which would quench the reagent and prevent the

desired reaction with the ketone.[11] Diethyl ether or tetrahydrofuran (THF) are commonly used

as solvents as they are aprotic and effectively solvate the Grignard reagent. The reaction is

typically performed at low temperatures (e.g., 0 °C) to control the exothermic nature of the

Grignard addition and minimize side reactions. A final acidic workup is necessary to protonate

the intermediate magnesium alkoxide to yield the final alcohol product.

Experimental Protocol: Synthesis from 6-Methyl-2-heptanone and Methylmagnesium Bromide

This protocol details the synthesis of 2,6-dimethyloctan-2-ol via the Grignard reaction.

Grignard Reagent Preparation (if not commercially available): In a flame-dried, three-necked

flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium

turnings are placed in anhydrous diethyl ether. A solution of bromomethane in anhydrous

diethyl ether is added dropwise to initiate the formation of the methylmagnesium bromide

reagent.

Reaction with Ketone: A solution of 6-methyl-2-heptanone in anhydrous diethyl ether is

added dropwise to the stirred Grignard reagent solution at 0 °C (ice bath). The rate of

addition is controlled to maintain a gentle reflux.

Reaction Completion and Quenching: After the addition is complete, the reaction mixture is

stirred for an additional period at room temperature to ensure complete reaction. The

reaction is then carefully quenched by the slow, dropwise addition of a saturated aqueous

solution of ammonium chloride.

Extraction and Purification: The resulting mixture is transferred to a separatory funnel, and

the organic layer is separated. The aqueous layer is extracted with diethyl ether. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
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filtered. The solvent is removed by rotary evaporation. The crude product is then purified by

vacuum distillation to afford pure 2,6-dimethyloctan-2-ol.

Reagents & Setup

Grignard Addition Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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